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Compound of Interest

Compound Name: Dehydrodanshenol A

Cat. No.: B12379845

Dehydrodanshenol A: A Chemical Probe for
PTP1B

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction

Protein Tyrosine Phosphatase 1B (PTP1B) is a non-receptor protein tyrosine phosphatase that
plays a crucial role as a negative regulator in key signaling pathways, including the insulin and
leptin pathways. Its overexpression or increased activity is associated with insulin resistance,
type 2 diabetes, and obesity. Consequently, PTP1B has emerged as a significant therapeutic
target for the development of novel drugs for these metabolic disorders. Dehydrodanshenol
A, a natural product, has been identified as a non-competitive inhibitor of PTP1B, making it a
valuable chemical probe for studying PTP1B function and for drug discovery efforts.

These application notes provide a summary of the biochemical properties of
Dehydrodanshenol A and detailed protocols for its use in PTP1B-related research.

Data Presentation

The inhibitory activity of Dehydrodanshenol A against PTP1B has been characterized,
although extensive quantitative data in the public domain is limited. The available data is
summarized below.
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Inhibition . L
Compound Target IC50 (uM) Ki Selectivity
Type
Dehydrodans Non-
PTP1B - 8.5[1] N/A N/A
henol A competitive

Note: Data for the inhibitor constant (Ki) and selectivity against other phosphatases (e.g.,
TCPTP, SHP-1, SHP-2) for Dehydrodanshenol A are not currently available in published
literature.

Signaling Pathways and Mechanism of Action

PTP1B primarily exerts its negative regulatory effects on the insulin and leptin signaling
pathways. In the insulin signaling cascade, PTP1B dephosphorylates the activated insulin
receptor (IR) and its substrate (IRS-1), leading to the attenuation of downstream signaling. This
ultimately inhibits the translocation of glucose transporter 4 (GLUT4) to the cell membrane,
reducing glucose uptake.

As a non-competitive inhibitor, Dehydrodanshenol A is presumed to bind to an allosteric site
on PTP1B, a site distinct from the active site where the substrate binds. This binding event
induces a conformational change in the enzyme, which in turn reduces its catalytic efficiency
without directly competing with the substrate. The exact binding mode and the precise
conformational changes induced by Dehydrodanshenol A have not been experimentally
determined. However, studies on other non-polar allosteric inhibitors of PTP1B suggest that
binding to the allosteric site, often involving the a7 helix, can stabilize an inactive conformation
of the enzyme.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.medchemexpress.com/dehydrodanshenol-a.html
https://www.benchchem.com/product/b12379845#dehydrodanshenol-a-as-a-chemical-probe-for-ptp1b
https://www.benchchem.com/product/b12379845#dehydrodanshenol-a-as-a-chemical-probe-for-ptp1b
https://www.benchchem.com/product/b12379845#dehydrodanshenol-a-as-a-chemical-probe-for-ptp1b
https://www.benchchem.com/product/b12379845#dehydrodanshenol-a-as-a-chemical-probe-for-ptp1b
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12379845?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12379845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

